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For researchers, scientists, and drug development professionals, the quest for high-affinity,

high-specificity targeting molecules is perpetual. While aptamers composed of canonical

nucleosides have carved a significant niche, the exploration of chemically modified bases offers

a new frontier for enhancing their functional repertoire. This guide provides an in-depth

functional comparison of aptamers incorporating the non-canonical nucleoside, isoguanosine

(isoG), against their traditional counterparts, grounded in experimental evidence and practical

insights.

The Rationale for Expanding the Genetic Alphabet
Aptamers, single-stranded oligonucleotides, achieve their remarkable target recognition

through complex three-dimensional structures.[1] Their function is dictated by the chemical

landscape presented by the four canonical bases: adenine (A), guanine (G), cytosine (C), and

thymine (T) or uracil (U). However, this limited chemical diversity can sometimes restrict the

range of achievable binding affinities and specificities.[2]
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Introducing modified nucleosides expands this chemical space. Isoguanosine, an isomer of

guanosine, is a particularly compelling candidate.[3] It differs from guanosine by the

transposition of the C2 carbonyl and C6 amino groups, a subtle change that fundamentally

alters its hydrogen bonding capabilities.[3] This allows for novel base-pairing interactions and

the formation of unique structural motifs, potentially leading to aptamers with superior

functional properties.[4][5]

Visualizing the Chemical Difference
The key to isoG's potential lies in its altered hydrogen-bonding pattern. While guanosine forms

three hydrogen bonds with cytosine in a canonical Watson-Crick pair, isoguanosine can form a

similarly stable three-hydrogen-bond pair with isocytosine (isoC).[5] This alternative pairing

chemistry provides a foundation for orthogonal recognition systems within a nucleic acid

sequence.

Caption: Comparison of hydrogen bond donors and acceptors in G-C vs. isoG-isoC pairs.

Functional Performance: A Head-to-Head
Comparison
The incorporation of isoG is not a universal enhancement. Its effect is highly dependent on the

specific aptamer sequence, its three-dimensional fold, and the position of the modification.

Below, we dissect the functional consequences observed in key experimental studies.

Binding Affinity and Specificity: A Double-Edged Sword
The primary motivation for using modified bases is often to improve binding characteristics.

Aptamers must possess high affinity (a low dissociation constant, Kd) and exquisite specificity

to distinguish between the target and closely related molecules.[6]

Case Study 1: The Theophylline Aptamer In a study using the theophylline aptamer, replacing

specific guanosine residues with 7,8‐dihydro‐8‐oxoguanosine (8-oxoG), a related modified

purine, demonstrated the profound and position-dependent impact of such modifications.[2]

Modification at G11: Led to a drastic structural change and completely inhibited binding to

theophylline.[2]
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Modification at G25: Significantly weakened the affinity for theophylline (Kd > 1.5 mM) but

remarkably switched the aptamer's selectivity towards theobromine (Kd ≈ 160 μM).[2]

Modification at G26: Resulted in a >100-fold increase in Kd for theophylline, effectively

weakening the binding.[2]

This study powerfully illustrates that a single modification can act as a molecular switch,

retuning an aptamer's affinity and specificity. The causality lies in the disruption and reformation

of the intricate network of hydrogen bonds and stacking interactions that define the target

binding pocket.[2]

Case Study 2: The Thrombin Binding Aptamer (TBA) Conversely, in the context of the G-

quadruplex-forming thrombin binding aptamer (TBA), the inclusion of isoG was detrimental to

its function.[4][7]

The introduction of isoG, particularly within the G-tetrads essential for the aptamer's

structure, significantly decreased the thermal stability of the G-quadruplex.[4][7]

This structural destabilization led to a negative impact on the aptamer's anticoagulant

properties, demonstrating that the highly ordered canonical structure is crucial for its activity.

[4][7]

These contrasting case studies underscore a critical principle: the functional outcome of isoG

incorporation is not inherently predictable and must be empirically determined.
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[2]
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[2]
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[2]
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Binding
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but function
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N/A

Significant
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n of G-

quadruplex

[4][7]

Structural Stability
The thermodynamic stability of an aptamer is crucial for its function, particularly under

physiological conditions. The effect of isoG on stability is context-dependent. As seen with the

TBA, it can be destabilizing if it disrupts a critical, highly-ordered structure like a G-quadruplex.

[7] However, the ability of isoG to form stable base pairs with isoC or participate in other non-

canonical structures like self-assembled tetramers could, in other contexts, confer equal or

greater stability than their canonical counterparts.[3] The isoG-isoC pairing, for instance, is

comparable in strength to the G-C pair.[4][5]

Nuclease Resistance
A significant hurdle for the therapeutic application of aptamers is their susceptibility to

degradation by nucleases in biological fluids.[8] Unmodified DNA and RNA aptamers can have

half-lives as short as a few minutes in serum.[8]
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Chemical modifications are the primary strategy to overcome this limitation.[4] Modifications to

the sugar-phosphate backbone, such as phosphorothioate (PS) linkages or 2'-O-methyl

(2'OMe) groups, are well-established methods to block nuclease activity.[7][9]

While direct, comparative studies on the nuclease resistance of isoG-containing aptamers

versus canonical ones are not extensively detailed in the current literature, a key principle

applies: nucleases recognize and cleave specific chemical structures. As a modified, non-

natural base, isoG is likely to be a poorer substrate for many nucleases compared to canonical

guanosine.[3] This alteration in the substrate can sterically hinder the enzyme's active site, thus

slowing the rate of degradation.

Hypothesis: The presence of isoG within an aptamer sequence is predicted to confer an

increased level of nuclease resistance compared to an unmodified oligonucleotide. However,

the degree of protection is likely less profound than that offered by extensive backbone

modifications and should be experimentally verified for each specific application.

Experimental Workflows & Protocols
Synthesizing and evaluating the performance of isoG-containing aptamers requires specialized

methodologies. Here, we outline the core experimental protocols.

Selection of isoG-Containing Aptamers: Modified SELEX
Systematic Evolution of Ligands by Exponential Enrichment (SELEX) is the cornerstone

technique for aptamer discovery.[10] To select for aptamers containing modified bases like

isoG, the process must be adapted to ensure the modified nucleotides are maintained

throughout the selection and amplification cycles. This requires a polymerase capable of

faithfully replicating a template containing the non-natural base pair (e.g., isoG and its

complement, isoC).
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Caption: Workflow for a modified SELEX process to select for isoguanosine-containing

aptamers.

Protocol: Modified SELEX for isoG Aptamers
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Library Design: Synthesize an initial single-stranded DNA library where a canonical base

(e.g., dC) is fully replaced with its non-canonical counterpart (e.g., 5-methyl-isocytosine,

dMeisoC). This library will serve as the template.

Target Incubation: Incubate the ssDNA library with the immobilized target molecule in a

suitable binding buffer. The choice of buffer is critical and should be optimized to promote

target-aptamer interaction.

Partitioning: Wash away unbound sequences. The stringency of the washing steps should be

gradually increased in later rounds to select for higher-affinity binders.

Elution: Elute the bound sequences from the target, typically by changing pH, temperature,

or using a chaotropic agent.

PCR Amplification: This is the critical step. Perform PCR using the eluted sequences as a

template. The dNTP mix must contain dATP, dGTP, dTTP, and d-isoGTP. The polymerase

used must be capable of efficiently incorporating d-isoG opposite a dMeisoC in the template.

Strand Separation: After PCR, the double-stranded DNA must be separated to regenerate

the single-stranded sense library for the next round of selection. This can be achieved using

methods like biotin-streptavidin separation or asymmetric PCR.

Iteration: Repeat the cycle (steps 2-6) for 8-15 rounds, progressively enriching the pool with

high-affinity, isoG-containing sequences.

Sequencing and Characterization: After the final round, clone and sequence the enriched

pool to identify individual aptamer candidates for functional characterization.

Protocol: Nuclease Resistance Assay
This protocol provides a framework for directly comparing the stability of an isoG-containing

aptamer to its canonical DNA counterpart in a biologically relevant medium.

Oligonucleotide Preparation: Synthesize the identified isoG-aptamer and a control aptamer

of the same sequence but with canonical guanosine. It is recommended to 5'-label each

aptamer with a fluorescent dye (e.g., FAM or Cy5) for quantification.
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Incubation: Incubate a fixed concentration (e.g., 1 µM) of each aptamer in 50% human

serum or a defined nuclease solution (e.g., DNase I) at 37°C.

Time Points: At various time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr), take

an aliquot of the reaction and immediately quench the nuclease activity by adding a strong

denaturant/chelator (e.g., 95% formamide with 50 mM EDTA) and flash-freezing in liquid

nitrogen.

Analysis by Denaturing PAGE: Run the samples from each time point on a denaturing

polyacrylamide gel (e.g., 15-20% acrylamide, 7M urea).

Visualization and Quantification: Visualize the gel using a fluorescence imager. The intensity

of the full-length aptamer band will decrease over time as it is degraded.

Data Analysis: Quantify the band intensity for the full-length aptamer at each time point. Plot

the percentage of intact aptamer remaining versus time. Calculate the half-life (t1/2) for both

the isoG-modified and canonical aptamers to quantitatively assess the stability

enhancement.

Summary and Future Outlook
The incorporation of isoguanosine into aptamers is a potent strategy for expanding their

functional capabilities, but it is not a universal panacea.

Advantages of isoG-Containing Aptamers:

Expanded Chemical Diversity: Offers novel hydrogen bonding and structural possibilities

beyond the four canonical bases.

Potential for Altered Specificity: Can be used to "retune" an aptamer's binding preference for

different targets, as demonstrated with the theophylline aptamer.[2]

Potential for Enhanced Nuclease Resistance: The non-natural structure may inhibit

recognition and cleavage by nucleases.

Challenges and Considerations:
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Context-Dependent Effects: The functional outcome (enhanced, diminished, or altered) is

highly dependent on the specific aptamer and the position of modification.[4][7]

Synthetic and Enzymatic Hurdles: Requires specialized phosphoramidites for synthesis and

polymerases capable of replicating the non-natural base pair for SELEX.

Predictability: The effects on structure and function are difficult to predict in silico,

necessitating empirical testing and validation.

For drug development professionals and researchers, isoG represents a valuable tool in the

aptamer engineering toolkit. It provides a pathway to rescue aptamers with suboptimal

properties or to generate entirely new molecular recognition capabilities. As polymerases with

greater efficiency for non-natural nucleotides become more accessible and our understanding

of the structural consequences of these modifications grows, the rational design of isoG-

containing aptamers will undoubtedly accelerate the development of next-generation

diagnostics and therapeutics.
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